Cas no 1146291-82-8 (1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid)

• Product Name: 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid
• CAS No: 1146291-82-8
• MF: C₁₁H₁₀FNO₂
• MW: 207.201006412506
• MDL: MFCD11869191
• CID: 4681403
• Update Time: 2025-08-02

1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-fluoro-1H-indole-2-carboxylic acid
• NNEUCFJEBYTSQT-UHFFFAOYSA-N
• 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid

• MDL： MFCD11869191
• Inchi： 1S/C11H10FNO2/c1-2-13-9-5-3-4-8(12)7(9)6-10(13)11(14)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： NNEUCFJEBYTSQT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C=C(C(=O)O)N2CC

Computed Properties

• Exact Mass: 207.07
• Monoisotopic Mass: 207.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Additional information on 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid

Introduction to 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1146291-82-8)

1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid, identified by the CAS number 1146291-82-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the indole family, characterized by a benzene ring fused to a pyrrole ring. The presence of an ethyl group at the 1-position and a fluorine atom at the 4-position, along with a carboxylic acid functional group at the 2-position, imparts unique chemical and pharmacological properties that make it a subject of considerable interest in drug discovery and development.

The structural features of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid contribute to its potential biological activity. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many drug molecules. This modification can significantly influence the compound's interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The carboxylic acid moiety further extends its utility as a precursor or intermediate in synthetic chemistry, enabling further derivatization to achieve desired pharmacological profiles.

In recent years, there has been growing attention on indole derivatives due to their diverse biological activities. Studies have demonstrated that indole-based compounds exhibit properties relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial effects. The specific substitution pattern in 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid positions it as a promising candidate for further investigation in these contexts.

One of the most compelling aspects of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid is its potential as a building block for more complex molecules. Researchers have leveraged similar indole scaffolds to develop drugs that target intricate disease pathways. The fluorine substituent, for instance, has been shown to improve the bioavailability and duration of action of certain pharmaceuticals. This has spurred interest in exploring derivatives of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid that may exhibit enhanced efficacy or selectivity.

The carboxylic acid group at the 2-position of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid also provides opportunities for chemical modification. It can be esterified, amidated, or incorporated into more complex structures through condensation reactions with amines or alcohols. Such modifications are crucial for tailoring the compound's pharmacokinetic properties, such as solubility and tissue distribution. These attributes are essential for optimizing drug delivery systems and maximizing therapeutic outcomes.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high precision. This has enabled the rapid screening of virtual libraries containing millions of potential drug candidates, including modified versions of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid. Such high-throughput virtual screening has been instrumental in identifying novel lead compounds for further experimental validation.

The synthesis of 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid presents its own set of challenges but also opportunities for innovation. Traditional synthetic routes often involve multi-step processes that require specialized reagents and conditions. However, recent developments in green chemistry have introduced more sustainable methodologies that minimize waste and energy consumption while maintaining high yields and purity standards. These advancements are particularly important as the pharmaceutical industry seeks to align with environmental sustainability goals.

In conclusion, 1-Ethyl-4-fluoro-1H-indole-2-carboxylic acid (CAS No. 1146291-82-8) represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, underscoring its importance in the ongoing quest to discover safer and more effective treatments for human health.